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Compound of Interest

Compound Name: Hex-4-yn-1-ol

Cat. No.: B1596172 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of Hex-4-yn-1-ol. It is intended for laboratory personnel, researchers, and drug

development professionals to ensure personal safety and adherence to procedural best

practices.

Hex-4-yn-1-ol is a combustible liquid that can cause skin and eye irritation, and may also lead

to respiratory irritation.[1] Strict adherence to the following protocols is essential to mitigate

risks.

Physical and Chemical Properties
A summary of the key quantitative data for Hex-4-yn-1-ol is presented below for easy

reference.

Property Value

Molecular Formula C6H10O

Molecular Weight 98.14 g/mol [1]

Boiling Point 171.3°C at 760 mmHg[2]

Density 0.905 g/cm³[2]

Flash Point 69.1°C[2]
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Hex-4-yn-1-ol to ensure the

appropriate level of personal protection. The following table outlines the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1596172?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Justification

Eye and Face Protection

Chemical safety goggles are

mandatory. A face shield

should be worn over goggles if

there is a significant risk of

splashing.[3][4]

Protects against splashes

which can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves,

such as butyl rubber or nitrile

rubber, are required.[4][5]

Gloves should be inspected

before use and replaced

immediately if contaminated or

damaged.

Prevents skin contact which

can cause irritation.[1]

Body Protection

A flame-resistant lab coat is

the minimum requirement. For

procedures with a higher risk

of splashing or exposure,

chemically resistant aprons or

coveralls should be worn.[4]

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to minimize

inhalation of vapors. If a fume

hood is not available or if

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Hex-4-yn-1-ol may cause

respiratory irritation.[1]

Footwear

Closed-toe shoes are

mandatory in any laboratory

setting where chemicals are

handled.

Provides protection against

spills and falling objects.
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Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good

working order.

Confirm that the chemical fume hood is functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Have spill control materials (e.g., absorbent pads, sand) readily available.

Handling:

Always handle Hex-4-yn-1-ol within a certified chemical fume hood to control vapor

exposure.

Ground and bond all containers and receiving equipment to prevent static discharge, as

the substance is a combustible liquid.

Use only non-sparking tools.

Avoid direct contact with skin and eyes by wearing the appropriate PPE.

Keep containers tightly closed when not in use.

Storage:

Store Hex-4-yn-1-ol in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.

Keep it separated from incompatible materials such as strong oxidizing agents and strong

acids.[6]

Ensure the storage container is clearly labeled.

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1596172?utm_src=pdf-body
https://www.benchchem.com/product/b1596172?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC217950050&productDescription=4-HEXEN-1-OL%2C+PREDOMINAN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Waste Collection:

Collect waste Hex-4-yn-1-ol and any contaminated materials (e.g., gloves, absorbent

pads) in a designated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted.

Contaminated PPE:

Used gloves, disposable lab coats, and other contaminated solid materials should be

collected as solid chemical waste.

Place these items in a designated and labeled container for hazardous waste disposal.[4]

Empty Containers:

Empty containers of Hex-4-yn-1-ol should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste.

After rinsing, the container labels should be fully defaced or removed before disposal or

recycling.[7]

Experimental Workflow and Safety Procedures
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Safe Handling Workflow for Hex-4-yn-1-ol

Preparation

Handling & Storage

Disposal

Conduct Risk Assessment

Verify Fume Hood & Safety Equipment
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Prepare Spill Kit

Work in Fume Hood

Proceed to Handling

Ground Equipment

Use Non-Sparking Tools

Store in Cool, Ventilated Area

After Use

Collect Liquid Waste

For Disposal

Segregate Contaminated Solids Triple-Rinse Empty Containers

Label & Seal Waste Containers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Hex-4-yn-1-ol | C6H10O | CID 70235 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. alfa-chemistry.com [alfa-chemistry.com]

3. Welcome to PSEP! [core.psep.cce.cornell.edu]

4. benchchem.com [benchchem.com]

5. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

6. fishersci.com [fishersci.com]

7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Hex-4-yn-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596172#personal-protective-equipment-for-
handling-hex-4-yn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1596172?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Hex-4-yn-1-ol
https://www.alfa-chemistry.com/cas_928-93-8.htm
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Z_Hex_4_enal.pdf
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.fishersci.com/store/msds?partNumber=AC217950050&productDescription=4-HEXEN-1-OL%2C+PREDOMINAN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1596172#personal-protective-equipment-for-handling-hex-4-yn-1-ol
https://www.benchchem.com/product/b1596172#personal-protective-equipment-for-handling-hex-4-yn-1-ol
https://www.benchchem.com/product/b1596172#personal-protective-equipment-for-handling-hex-4-yn-1-ol
https://www.benchchem.com/product/b1596172#personal-protective-equipment-for-handling-hex-4-yn-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1596172?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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